Cas no 898750-37-3 (ethyl 4-[3-(3-chloro-5-fluoro-phenyl)propanoyl]benzoate)

• Product Name: ethyl 4-[3-(3-chloro-5-fluoro-phenyl)propanoyl]benzoate
• CAS No: 898750-37-3
• MF: C₁₈H₁₆ClFO₃
• MW: 334.769248008728
• CID: 1945621
• PubChem ID: 24726552
• Update Time: 2025-06-25

ethyl 4-[3-(3-chloro-5-fluoro-phenyl)propanoyl]benzoate Chemical and Physical Properties

Names and Identifiers

• 4'-CARBOETHOXY-3-(3-CHLORO-5-FLUOROPHENYL)PROPIOPHENONE
• ethyl 4-[3-(3-chloro-5-fluoro-phenyl)propanoyl]benzoate
• LogP
• ethyl 4-[3-(3-chloro-5-fluorophenyl)propanoyl]benzoate
• AKOS016022058
• 898750-37-3
• MFCD03843931
• DTXSID20644945

• MDL： MFCD03843931
• Inchi： 1S/C18H16ClFO3/c1-2-23-18(22)14-6-4-13(5-7-14)17(21)8-3-12-9-15(19)11-16(20)10-12/h4-7,9-11H,2-3,8H2,1H3
• InChI Key： RZHYOSPUQUMDKV-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1)CCC(C1C=CC(C(=O)OCC)=CC=1)=O)F

Computed Properties

• Exact Mass: 334.07700
• Monoisotopic Mass: 334.0772002Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 4.47130

Additional information on ethyl 4-[3-(3-chloro-5-fluoro-phenyl)propanoyl]benzoate

Professional Introduction to Ethyl 4-[3-(3-chloro-5-fluoro-phenyl)propanoyl]benzoate (CAS No. 898750-37-3)

Ethyl 4-[3-(3-chloro-5-fluoro-phenyl)propanoyl]benzoate, with the CAS number 898750-37-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a complex aromatic structure, exhibits potential applications in the development of novel therapeutic agents and intermediates for various medicinal chemistry programs.

The molecular structure of Ethyl 4-[3-(3-chloro-5-fluoro-phenyl)propanoyl]benzoate comprises a benzoate core substituted with an acylated side chain derived from a 3-chloro-5-fluoro-substituted phenyl group. This unique arrangement of functional groups makes it a valuable scaffold for designing molecules with tailored biological activities. The presence of both chloro and fluoro substituents enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting specific enzymatic pathways involved in disease progression. The acylated benzoate moiety in Ethyl 4-[3-(3-chloro-5-fluoro-phenyl)propanoyl]benzoate suggests potential interactions with proteases and other enzymes, making it a promising candidate for further investigation. For instance, studies have shown that benzoate derivatives can modulate the activity of various hydrolases, which are key players in metabolic disorders and inflammatory diseases.

One of the most compelling aspects of this compound is its structural diversity, which allows for extensive chemical modifications. Researchers have explored various synthetic routes to derive analogs with enhanced pharmacological properties. The introduction of different substituents at the phenyl ring or the propanoyl chain can significantly alter the compound's binding affinity and selectivity. This flexibility makes Ethyl 4-[3-(3-chloro-5-fluoro-phenyl)propanoyl]benzoate an attractive building block for medicinal chemists seeking to develop next-generation therapeutics.

Recent advancements in computational chemistry have enabled more efficient virtual screening and molecular docking studies, which are essential for identifying promising drug candidates. The use of high-throughput screening (HTS) technologies has accelerated the discovery process by allowing rapid evaluation of large libraries of compounds. Ethyl 4-[3-(3-chloro-5-fluoro-phenyl)propanoyl]benzoate has been incorporated into several virtual screening campaigns aimed at identifying inhibitors of target enzymes associated with cancer and infectious diseases.

The synthesis of Ethyl 4-[3-(3-chloro-5-fluoro-phenyl)propanoyl]benzoate involves multi-step organic reactions, including Friedel-Crafts acylation, nucleophilic substitution, and esterification. These synthetic strategies require precise control over reaction conditions to ensure high yield and purity. Advances in catalytic methods have improved the efficiency of these transformations, making it feasible to produce complex molecules on a larger scale.

In addition to its pharmaceutical applications, Ethyl 4-[3-(3-chloro-5-fluoro-phenyl)propanoyl]benzoate has shown potential in materials science. Its aromatic structure and functional groups make it a suitable candidate for developing organic semiconductors and liquid crystals. These materials are used in electronic devices such as OLEDs (organic light-emitting diodes) and LCDs (liquid crystal displays), where precise molecular engineering is crucial for optimizing performance.

The safety profile of Ethyl 4-[3-(3-chloro-5-fluoro-phenyl)propanoyl]benzoate is another important consideration. While preliminary studies suggest that it exhibits low toxicity in cell-based assays, further toxicological evaluations are necessary before any clinical applications can be considered. Researchers are employing advanced techniques such as quantitative structure-activity relationship (QSAR) modeling to predict potential adverse effects and guide safe usage protocols.

Future research directions include exploring the compound's interactions with biological targets at a molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are being used to elucidate binding mechanisms and identify key interaction sites. These insights will be invaluable for designing derivatives with improved efficacy and reduced side effects.

The integration of machine learning algorithms into drug discovery pipelines has revolutionized the way new compounds are identified and optimized. By leveraging large datasets and predictive models, researchers can accelerate the design process significantly. Ethyl 4-[3-(3-chloro-5-fluoro-phenyl)propanoyl]benzoate serves as a benchmark compound in several machine learning studies aimed at developing robust predictive tools for virtual screening and lead optimization.

In conclusion, Ethyl 4-[3-(3-chloro-5-fluoro-phenyl)propanoyl]benzoate (CAS No. 898750-37-3) is a multifaceted compound with diverse applications in pharmaceuticals and materials science. Its unique structural features make it a valuable scaffold for drug development, while its synthetic accessibility allows for extensive modifications. As research continues to uncover new therapeutic possibilities, this compound is poised to play a significant role in advancing medical science.